Cas no 1536722-67-4 (1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol)

• Product Name: 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol
• CAS No: 1536722-67-4
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• CID: 5190650
• PubChem ID: 75355456
• Update Time: 2025-06-26

1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(3-chloro-2-fluorophenyl)methyl]amino]-
• 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol

• Inchi： 1S/C10H13ClFNO/c1-7(14)5-13-6-8-3-2-4-9(11)10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： VCSYBCWNPLHATQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(Cl)=C1F)C(O)C

Additional information on 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol (CAS No. 1536722-67-4)

1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol (CAS No. 1536722-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chloro-fluorophenyl and methylamino-propanol structural motifs, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its bioactive properties and molecular interactions, which make it a candidate for further study in targeted therapies.

The compound's chemical structure features a 3-chloro-2-fluorophenyl group attached to a propan-2-ol backbone via a methylamino linker. This arrangement contributes to its polarity and solubility, which are critical factors in its potential applications. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and small-molecule therapeutics.

In the context of user-searched topics, 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol is often associated with queries like "fluorophenyl derivatives in drug discovery" and "chloro-fluoro compounds in medicinal chemistry." These search trends reflect the growing interest in halogenated compounds and their pharmacological potential. Additionally, the compound's CAS No. 1536722-67-4 is frequently searched alongside terms like "synthesis methods" and "safety data," indicating a demand for technical and regulatory information.

From a synthetic chemistry perspective, the preparation of 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol involves multi-step reactions, including amination and halogenation processes. Optimizing these procedures is a key focus for researchers aiming to improve yield and purity. The compound's stability under various conditions is also a subject of ongoing investigation, particularly in relation to storage and handling protocols.

The pharmacokinetic properties of 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol are another area of interest. Preliminary data suggest that its metabolic pathways and bioavailability may vary depending on the formulation and delivery method. This aligns with broader industry trends toward drug delivery optimization and personalized medicine. As such, the compound is often discussed in forums and publications focusing on ADME (absorption, distribution, metabolism, and excretion) studies.

In summary, 1-{(3-chloro-2-fluorophenyl)methylamino}propan-2-ol (CAS No. 1536722-67-4) represents a promising candidate for further research in medicinal chemistry and material science. Its unique structural features and functional groups offer diverse opportunities for innovation, while its alignment with current scientific trends ensures continued relevance in the field. For researchers and industry professionals, understanding this compound's properties and applications is essential for advancing its potential uses.